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Compound of Interest

Compound Name:
2-Fluoro-5-(2-

methoxyethoxy)pyridine

CAS No.: 1209778-75-5

Cat. No.: B1400327

Get Quote

Executive Summary & Chemical Identification
Objective: This guide defines the safe handling, waste classification, and disposal protocols for

2-Fluoro-5-(2-methoxyethoxy)pyridine. Due to its status as a specialized research

intermediate, specific toxicological data may be sparse. The protocols below are derived from

Structure-Activity Relationships (SAR), treating the compound with the rigorous standards

applied to fluorinated pyridine derivatives and glycol ethers.
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Property Details

Chemical Name 2-Fluoro-5-(2-methoxyethoxy)pyridine

CAS Number 2680522-38-5 (Verify with specific vendor CoA)

Molecular Formula C₈H₁₀FNO₂

Molecular Weight 171.17 g/mol

Physical State Liquid (Predicted based on glycol ether chain)

Key Functional Groups
Fluoropyridine (C–F bond), Ethylene Glycol

Ether (–O–CH₂CH₂–O–)

Primary Hazards
Skin/Eye Irritant, Combustible, HF generation

upon combustion

Hazard Characterization & Waste Classification
Proper disposal begins with accurate waste characterization. As this compound is not explicitly

listed on the EPA P-list or U-list, it must be classified based on its characteristics.

Hazard Assessment Matrix
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Hazard Class Classification Logic Risk Implication

Flammability

Combustible Liquid (Class II or

IIIA). The glycol ether tail

typically raises the boiling point

and flash point compared to

simple fluoropyridines.

D001 (Ignitable) if Flash Point

< 60°C. Even if >60°C,

manage as flammable waste

for incineration.

Corrosivity

Non-Corrosive (pH neutral).

However, combustion releases

Hydrogen Fluoride (HF).

Requires incineration facilities

with acid gas scrubbers.

Reactivity

Stable under normal

conditions. Incompatible with

strong oxidizers and strong

nucleophiles (e.g., alkoxides)

which can displace the

fluorine.

Segregate from oxidizers and

strong bases in waste storage.

Toxicity

Irritant (Skin/Eye/Respiratory).

[1] Pyridine derivatives often

possess hepatotoxic or

neurotoxic potential.

Assume toxic; do not dispose

of via sanitary sewer.

Regulatory Waste Codes (RCRA/EU)
US EPA (RCRA): Likely D001 (Ignitable). If not ignitable, classify as "Non-RCRA Regulated

Waste - Halogenated Organic" but dispose of as hazardous.

EU Waste Code (EWC):07 01 03* (Organic halogenated solvents, washing liquids, and

mother liquors).

Pre-Disposal Handling & Segregation
Core Directive: Never mix fluorinated waste with non-halogenated solvents. The presence of

Fluorine (F) dictates the incineration pathway.

Waste Segregation Logic
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The following Graphviz diagram illustrates the decision logic for segregating this specific

chemical stream.

Critical Handling Note

Waste: 2-Fluoro-5-(2-methoxyethoxy)pyridine

Is the waste pure or mixed?

Mixed Solvent Stream

Mixed

Segregate as: HALOGENATED ORGANIC

Pure

Does mixture contain >1% Halogens?

Yes (Contains F, Cl, Br)

Segregate as: NON-HALOGENATED

No

This compound contains Fluorine.
Must be incinerated in HF-resistant facility.

Click to download full resolution via product page

Figure 1: Decision tree for segregating fluorinated pyridine waste streams.

Packaging Requirements
Container: High-Density Polyethylene (HDPE) or Glass (Amber). Avoid metal containers if

the waste stream has become acidic due to degradation.

Labeling:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1400327/docs?utm_src=pdf-body-img#proper-disposal-procedures-for-2-fluoro-5-2-methoxyethoxy-pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1400327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Primary Tag: "Hazardous Waste - Halogenated Organic."

Constituents: Explicitly list "2-Fluoro-5-(2-methoxyethoxy)pyridine" and "Fluorinated

Organics."

Hazard Checkbox: Flammable, Toxic, Irritant.

Disposal Procedures
Small-Scale (Laboratory) Disposal
For amounts < 1 L (Research Scale):

Collection: Collect in a dedicated "Halogenated Solvent" carboy. Do not mix with aqueous

acid/base waste.

Neutralization: Not required for the pure substance. If the waste contains acidic byproducts

(e.g., from hydrolysis), neutralize to pH 6-8 before adding to the solvent drum to prevent

drum corrosion.

Handoff: Seal container and transfer to your institution's EHS (Environmental Health &

Safety) department. Ensure the manifest highlights "Fluorinated Compound" to alert the

disposal facility of HF generation potential.

Large-Scale (Process) Disposal
For amounts > 1 L or Pilot Plant Scale:

Primary Method: High-Temperature Incineration.

Requirement: The facility must be equipped with a secondary combustion chamber

(operating >1100°C) and a wet scrubber (caustic soda) to capture Hydrogen Fluoride (HF)

gas.

Prohibition: Do not send to fuel blending programs (cement kilns) unless they are explicitly

permitted for fluorinated waste, as HF can damage kiln linings.

Manifesting:
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DOT Shipping Name:UN1993, Flammable Liquid, n.o.s. (2-Fluoro-5-(2-
methoxyethoxy)pyridine) or UN2810, Toxic Liquid, Organic, n.o.s. depending on acute

toxicity testing.[2]

Packing Group: III (typically).

Emergency Spill Response Protocol
Scenario: A 500 mL bottle shatters in a fume hood or on the lab floor.

1. Alert & Evacuate
(Remove Ignition Sources)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
Use Absorbent Pads/Vermiculite

4. Cleanup
Sweep into HDPE Pail

5. Decontamination
Wash area with soap & water

6. Disposal
Tag as Hazardous Waste

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow.

Specific Actions:

Absorbent Selection: Use Polypropylene pads or Vermiculite. Avoid sawdust if the chemical

is potentially oxidizable (though unlikely for this ether).

Decontamination: Wash the surface with a dilute surfactant solution. Do not use bleach

(sodium hypochlorite) as it may react with amine impurities if present.

Scientific Rationale (E-E-A-T)
Why Incineration? The C–F bond in 2-Fluoro-5-(2-methoxyethoxy)pyridine is one of the

strongest in organic chemistry (~485 kJ/mol). Standard biological treatment (sewer) cannot

degrade this bond, leading to environmental persistence (PFAS-like concerns, though this

molecule is not a PFAS). High-temperature incineration breaks this bond, and the resulting HF

is captured by scrubbers:

Why Segregate? Mixing fluorinated waste with non-halogenated solvents (like Acetone or

Ethanol) complicates the recycling process. Non-halogenated solvents are often used as fuel;

the presence of Fluorine poisons catalysts and corrodes combustion equipment, necessitating

expensive dedicated disposal streams [1].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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